(Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (Z)-3-[2-(N-acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H14ClF3N4O2S/c1-13(31)30(17-6-4-5-15(23)10-17)21-28-16(12-33-21)9-14(11-27)20(32)29-19-8-3-2-7-18(19)22(24,25)26/h2-10,12H,1H3,(H,29,32)/b14-9-
• InChI Key: YAHNRXOKGQUIRD-ZROIWOOFSA-N
• Canonical SMILES: CC(=O)N(C1=CC(=CC=C1)Cl)C2=NC(=CS2)C=C(C#N)C(=O)NC3=CC=CC=C3C(F)(F)F
• Isomeric SMILES: CC(=O)N(C1=CC(=CC=C1)Cl)C2=NC(=CS2)/C=C(/C#N)\C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C22H14ClF3N4O2S
• Molecular Weight: 490.9 g/mol

Description

(Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C22H14ClF3N4O2S and its molecular weight is 490.89. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis

  The compound plays a crucial role in the synthesis of diverse heterocyclic structures. For instance, studies have demonstrated the chemoselective thionation-cyclization of highly functionalized enamides to produce thiazoles, a process mediated by Lawesson's reagent, indicating the compound's utility in creating biologically active thiazole derivatives (S. V. Kumar, G. Parameshwarappa, H. Ila, 2013). This synthetic versatility is essential for developing novel pharmaceuticals and materials.

• Crystal Structure Analysis

  The compound's derivatives have been subject to crystal structure, FT-IR, FT-Raman, and NMR studies to understand their chemical behavior and structure-activity relationships. For example, the crystal structure and spectroscopic analysis of ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate, a related thioamide derivative, provide insights into the conformational preferences and electronic properties of such compounds, which are critical for their application in drug design and material science (S. Prasanth et al., 2015).

Biological Activities

• Antimicrobial Activity

  Compounds synthesized from (Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide have been evaluated for their antimicrobial properties. For instance, substituted 1,2,4-triazoles and thiazolidinones derived from fatty acids, synthesized using related methodologies, exhibited significant antibacterial activity against various bacterial strains, highlighting the potential of such compounds in developing new antimicrobial agents (M. R. Banday, A. Rauf, 2009).

• Antitumor Screening

  Enaminones and related compounds synthesized from the core structure of (Z)-3-[2-(N-Acetyl-3-chloroanilino)-1,3-thiazol-4-yl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide have been screened for antitumor activity. Although the activities were less compared to reference drugs like doxorubicin, the results indicate a dependency on the substituent's nature on the phenyl moiety, suggesting a potential direction for further optimization in anticancer drug development (A. S. Shawali, 2010).